| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113782-5g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 5g |
$178.20 | 2023-08-31 | |
| Alichem | A019113782-10g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 10g |
$297.00 | 2023-08-31 | |
| Chemenu | CM217696-1g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 1g |
$53 | 2021-06-16 | |
| Chemenu | CM217696-5g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 5g |
$152 | 2021-06-16 | |
| Chemenu | CM217696-10g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 10g |
$261 | 2021-06-16 | |
| abcr | AB464159-250 mg |
(3-(Carbazole-9H)phenyl)pinacol ester, 95%; . |
870119-58-7 | 95% | 250MG |
€71.50 | 2023-07-18 | |
| abcr | AB464159-1 g |
(3-(Carbazole-9H)phenyl)pinacol ester, 95%; . |
870119-58-7 | 95% | 1g |
€81.90 | 2023-07-18 | |
| abcr | AB464159-5 g |
(3-(Carbazole-9H)phenyl)pinacol ester, 95%; . |
870119-58-7 | 95% | 5g |
€126.60 | 2023-07-18 | |
| abcr | AB464159-25 g |
(3-(Carbazole-9H)phenyl)pinacol ester, 95%; . |
870119-58-7 | 95% | 25g |
€274.10 | 2023-07-18 | |
| Chemenu | CM217696-1g |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole |
870119-58-7 | 97% | 1g |
$53 | 2022-09-28 |
9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, identified by the CAS number 870119-58-7, belongs to the class of carbazole derivatives, which are well-known for their broad spectrum of biological activities and industrial utility.
The molecular structure of 9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole incorporates a 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl moiety linked to a phenyl ring, which is further connected to a carbazole core. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for drug development.
One of the most compelling aspects of this compound is its boronic acid functionality derived from the 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group. Boronic acids are widely utilized in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This reaction allows for the efficient formation of carbon-carbon bonds between boronic acids and aryl halides or other boronic acids, facilitating the construction of complex molecular architectures.
In recent years, there has been a surge in research focused on developing novel pharmaceuticals with carbazole scaffolds. Carbazoles have demonstrated efficacy in various therapeutic areas, including anticancer agents and neuroprotective compounds. The introduction of the phenyl group in 9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole enhances its solubility and bioavailability while also potentially modulating its interactions with biological targets.
The utility of this compound extends beyond pharmaceutical applications. In materials science, carbazole derivatives are employed in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system present in carbazole structures contributes to their ability to absorb and emit light efficiently, making them ideal candidates for optoelectronic devices.
Recent studies have highlighted the potential of 9-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-9H-carbazole as a key intermediate in the synthesis of more complex molecules. For instance， researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer progression. The boronic acid moiety allows for selective modifications at multiple positions within the molecule， enabling the creation of libraries of derivatives with tailored biological activities.
The synthesis of 9-(3-(4，4，5，5-Tetramethyl-l，3，2-dioxaborolan-l，2-yI)phenyl)-9H-carbazole involves multi-step reactions that require precise control over reaction conditions. The use of palladium catalysts in cross-coupling reactions is particularly critical to ensure high yields and selectivity. Advances in catalytic systems have made it possible to perform these reactions under milder conditions， reducing waste and improving sustainability.
The pharmacological profile of this compound is still under investigation， but preliminary data suggest that it may exhibit inhibitory activity against certain kinases and other enzymes relevant to inflammatory diseases. The carbazole core is known to interact with biological targets through hydrophobic interactions and π-stacking effects， while the phenyl group can modulate binding affinity through electronic effects.
In conclusion， 9-(3-(4，4，5，5-Tetramethyl-l，3，2-dioxaborolan-l，2-yI)phenyl)-9H-carbazole (CAS No. 870119-58-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive building block for synthetic chemistry， while its biological activities warrant further exploration. As research continues to uncover new uses for this compound， it is likely to play an increasingly important role in drug discovery and technological innovation.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
